Cas no 2034437-27-7 (N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide)

N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide is a bifuran-derived acetamide compound featuring a cyclopropyl moiety, offering structural versatility for pharmaceutical and agrochemical applications. Its bifuran core enhances π-conjugation, potentially improving binding affinity in biologically active systems, while the cyclopropyl group contributes to metabolic stability and steric constraints. The compound's modular design allows for further functionalization, making it a valuable intermediate in medicinal chemistry. Its balanced lipophilicity and molecular rigidity may support optimized pharmacokinetic properties. Suitable for research in drug discovery, this scaffold demonstrates potential in targeting enzyme or receptor interactions due to its hybrid heterocyclic-aliphatic framework.
N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide structure
2034437-27-7 structure
Product Name:N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide
CAS No:2034437-27-7
MF:C14H15NO3
MW:245.273803949356
CID:5336119
Update Time:2025-05-25

N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-([2,2'-bifuran]-5-ylmethyl)-2-cyclopropylacetamide
    • 2-cyclopropyl-N-[[5-(furan-2-yl)furan-2-yl]methyl]acetamide
    • N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide
    • Inchi: 1S/C14H15NO3/c16-14(8-10-3-4-10)15-9-11-5-6-13(18-11)12-2-1-7-17-12/h1-2,5-7,10H,3-4,8-9H2,(H,15,16)
    • InChI Key: DWESNIBKEVCMAH-UHFFFAOYSA-N
    • SMILES: O=C(CC1CC1)NCC1=CC=C(C2=CC=CO2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 303
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.4

N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide Pricemore >>

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Additional information on N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide

N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide: A Comprehensive Overview

The compound N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide, with the CAS number 2034437-27-7, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its bifuran moiety, which is a bicyclic structure consisting of two furan rings connected by a single bond. The presence of the cyclopropyl group adds further complexity to its structure, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide. Researchers have employed various strategies, including transition metal-catalyzed coupling reactions and organocatalytic processes, to synthesize this compound efficiently. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in advanced materials and pharmaceuticals.

The bifuran core of this compound plays a pivotal role in its electronic properties. Studies have shown that the conjugated system within the bifuran moiety can significantly influence the molecule's absorption and emission characteristics. This makes N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide a promising candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has demonstrated that incorporating this compound into OLEDs can improve device efficiency and stability, paving the way for its commercial application.

In addition to its electronic properties, the cyclopropyl group in this compound introduces steric hindrance and enhances its thermal stability. This feature is particularly advantageous in high-performance materials that require prolonged exposure to elevated temperatures. For instance, preliminary studies suggest that this compound could serve as a stabilizing agent in polymer blends, enhancing their mechanical properties without compromising their thermal resistance.

The synthesis of N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the bifuran ring system through oxidative coupling reactions and the subsequent functionalization with the cyclopropyl group. Researchers have also explored green chemistry approaches to minimize waste and reduce environmental impact during the synthesis process.

From a pharmacological perspective, this compound has shown potential as a lead molecule in drug discovery programs targeting various therapeutic areas. Its unique structure allows for diverse interactions with biological systems, making it a valuable tool for exploring new drug mechanisms. Recent in vitro studies have highlighted its ability to modulate specific cellular pathways, which could be harnessed for developing novel therapeutic agents.

In conclusion, N-({[2,2'-bifuran]-5-yl}methyl)-2-cyclopropylacetamide represents a significant advancement in modern organic chemistry. Its versatile structure and promising properties make it a valuable asset across multiple disciplines. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.

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